(5R,9S)-7-methyl-9-(2-trimethylsilylethynyl)-2-oxa-7-azaspiro[4.4]nonan-1-one

• Molecular Formula: C13H21NO2Si
• Molecular Weight: 251.40 g/mol
• SMILES: CN1CC(C2(C1)CCOC2=O)C#C[Si](C)(C)C
• InChI: InChI=1S/C13H21NO2Si/c1-14-9-11(5-8-17(2,3)4)13(10-14)6-7-16-12(13)15/h11H,6-7,9-10H2,1-4H3/t11-,13-/m0/s1
• InChIKey: VEVDHQZBFVBIKA-AAEUAGOBSA-N

The compound (5R,9S)-7-methyl-9-(2-trimethylsilylethynyl)-2-oxa-7-azaspiro[4.4]nonan-1-one (CAS 389578-63-6) is a chiral spirocyclic building block featuring a fused oxa-aza spiro[4.4]nonane core with a γ-lactone moiety. Its molecular formula is C13H21NO2Si, and it possesses a defined absolute configuration at the spiro junction (5R) and the exocyclic stereocenter (9S), making it a single, well-defined stereoisomer rather than a racemic mixture.

(5R,9S)-7-Methyl-9-(2-trimethylsilylethynyl)-2-oxa-7-azaspiro[4.4]nonan-1-one: Structural Identity and Core Scaffold for Specialist Procurement

The compound (5R,9S)-7-methyl-9-(2-trimethylsilylethynyl)-2-oxa-7-azaspiro[4.4]nonan-1-one (CAS 389578-63-6) is a chiral spirocyclic building block featuring a fused oxa-aza spiro[4.4]nonane core with a γ-lactone moiety . Its molecular formula is C13H21NO2Si, and it possesses a defined absolute configuration at the spiro junction (5R) and the exocyclic stereocenter (9S), making it a single, well-defined stereoisomer rather than a racemic mixture . The trimethylsilyl (TMS)-protected ethynyl group at the 9-position serves as a latent terminal alkyne for downstream functionalization, distinguishing it from simpler 2-oxa-7-azaspiro[4.4]nonan-1-one scaffolds that lack this synthetic handle.

Single defined (5R,9S) stereoisomer with absolute configuration control

TMS-protected ethynyl group enables CuAAC / Sonogashira coupling without additional protection steps

Distinct from des-TMS and hydrochloride analogs; orthogonal synthetic utility

Why Generic 2-Oxa-7-azaspiro[4.4]nonane Analogs Cannot Replace (5R,9S)-7-Methyl-9-(2-trimethylsilylethynyl)-2-oxa-7-azaspiro[4.4]nonan-1-one

Substituting this compound with its closest in-class relatives—such as the (5R,9R)-diastereomer (CAS 389578-64-7), the des-TMS analog 7-methyl-2-oxa-7-azaspiro[4.4]nonan-1-one (CAS 389578-65-8), or the unsubstituted 2-oxa-7-azaspiro[4.4]nonan-1-one hydrochloride (CAS 1803606-19-0)—introduces critical differences in stereochemical identity, synthetic utility, and physicochemical properties . The (5R,9S) configuration establishes a specific three-dimensional orientation that dictates diastereoselectivity in subsequent reactions, while the TMS-ethynyl group provides a protected alkyne that is absent in the des-TMS and hydrochloride analogs . Generic substitution therefore risks altering reaction outcomes, compromising stereochemical integrity, or requiring additional protection/deprotection steps, directly impacting synthetic route efficiency and final product quality in multi-step research and manufacturing programs.

Substituting with (5R,9R) diastereomer may shift stereochemical outcomes and compromise diastereoselectivity in chiral synthesis.

Using des-TMS analog removes the latent alkyne handle, requiring additional synthetic steps for click chemistry or cross-coupling.

Hydrochloride salt form (CAS 1803606-19-0) differs in solubility, reactivity, and ecotoxicological profile; not a direct substitute.

Head-to-Head Quantitative Differentiation Evidence for (5R,9S)-7-Methyl-9-(2-trimethylsilylethynyl)-2-oxa-7-azaspiro[4.4]nonan-1-one

Diastereomeric Identity: (5R,9S) vs. (5R,9R) Configuration

The target compound possesses the absolute (5R,9S) configuration, whereas its closest commercially available stereoisomer is the (5R,9R)-rel diastereomer (CAS 389578-64-7). The two diastereomers are distinct chemical entities with non-identical InChI strings and discrete CAS numbers, confirming they are not interchangeable . While no published quantitative data exist on differential reactivity or biological activity, the fundamental principle of diastereomeric differentiation establishes that the (5R,9S) isomer will exhibit unique reactivity and potential chiral induction properties relative to the (5R,9R) isomer in asymmetric synthesis applications .

Diastereomeric Identity

Class-level

(5R,9S) vs (5R,9R): non-superimposable stereoisomers with distinct CAS registry

Stereochemical control requires exact isomer procurement

Quantitative reactivity data not available

Evidence Dimension	Stereochemical identity (absolute configuration)
Target Compound Data	(5R,9S) – CAS 389578-63-6
Comparator Or Baseline	(5R,9R)-rel diastereomer – CAS 389578-64-7
Quantified Difference	Distinct CAS numbers; non-superimposable stereoisomers
Conditions	Structural identity verification by IUPAC naming convention and CAS registry

Why This Matters

In chiral synthesis, the (5R,9S) configuration provides a unique stereochemical input that cannot be replicated by the (5R,9R) isomer, directly impacting the enantiomeric or diastereomeric outcome of subsequent transformations.

Synthetic Handle Availability: TMS-Protected Alkyne vs. Des-TMS Analog

The target compound carries a trimethylsilylethynyl substituent at the 9-position, which is absent in the des-TMS analog 7-methyl-2-oxa-7-azaspiro[4.4]nonan-1-one (CAS 389578-65-8). The TMS group serves as a protecting group for a terminal alkyne, enabling controlled deprotection and subsequent copper-catalyzed azide-alkyne cycloaddition (CuAAC) or Sonogashira cross-coupling . The des-TMS analog lacks this synthetic functionality entirely, requiring additional synthetic steps to install an alkyne handle if needed for downstream conjugation or library synthesis. No quantitative reactivity data exist for direct comparison; however, the presence vs. absence of the TMS-ethynyl group represents a binary functional distinction .

Synthetic Handle

Class-level

TMS-ethynyl present vs. absent in des-TMS analog

Enables orthogonal click chemistry without additional protection

No direct reactivity comparison available

Evidence Dimension	Presence of protected terminal alkyne functional group
Target Compound Data	TMS-ethynyl group present at C9
Comparator Or Baseline	Des-TMS analog (CAS 389578-65-8): no alkyne substituent
Quantified Difference	Qualitative: TMS-ethynyl present vs. absent
Conditions	Structural comparison based on molecular formula and CAS registry

Why This Matters

The TMS-ethynyl group enables orthogonal synthetic transformations (e.g., click chemistry, cross-coupling) without additional protection/deprotection sequences, reducing step count and improving overall yield in multi-step syntheses.

Physicochemical Property Comparison: (5R,9S) Target vs. (5R,9R) Diastereomer

The reported boiling point for the (5R,9S) target compound is 340.4°C at 760 mmHg, with a density of 1.06 g/cm³ and a refractive index of 1.511 . The (5R,9R) diastereomer (CAS 389578-64-7) has a reported boiling point of 340.428°C at 760 mmHg [1]. The boiling points are nearly identical (Δ < 0.03°C), indicating that bulk physicochemical properties do not strongly discriminate between these diastereomers. This underscores that the primary differentiation is stereochemical rather than based on simple physical constants, reinforcing the need to specify the exact isomer for stereochemically sensitive applications.

Boiling Point Comparison

Context-dependent

Δ = 0.028°C (340.4°C vs 340.428°C)

Physical properties do not discriminate diastereomers

Separation by distillation impractical; specify isomer upfront

Evidence Dimension	Boiling point at 760 mmHg
Target Compound Data	340.4°C
Comparator Or Baseline	(5R,9R) diastereomer: 340.428°C
Quantified Difference	Δ = 0.028°C (negligible difference)
Conditions	Reported from supplier databases; experimental conditions not specified

Why This Matters

The negligible difference in boiling point confirms that separation of diastereomers by distillation is impractical, necessitating procurement of the specific (5R,9S) isomer directly rather than attempting post-purchase purification of a mixed stereoisomer batch.

• [1] iChemical. (5R,9R)-7-methyl-9-((trimethylsilyl)ethynyl)-2-oxa-7-azaspiro[4.4]nonan-1-one. CAS 389578-64-7. Boiling Point: 340.428°C at 760 mmHg. View Source

Storage and Handling Differentiation: (5R,9S) Target vs. Unsubstituted 2-Oxa-7-azaspiro[4.4]nonan-1-one Hydrochloride

The target compound is recommended for storage sealed in dry conditions at 2–8°C . In contrast, 2-oxa-7-azaspiro[4.4]nonan-1-one hydrochloride (CAS 1803606-19-0) is a salt form with different solubility and hygroscopicity profiles, classified as H410 (very toxic to aquatic life with long-lasting effects) . The target compound, being a neutral free base/lactone without hydrochloride salt, may exhibit different solubility characteristics and reduced ecotoxicological hazard classification, though direct comparative ecotoxicity data are not available. The hydrochloride salt also lacks both the N-methyl and TMS-ethynyl substituents, representing a fundamentally different chemical entity with distinct reactivity.

Chemical Form

Reported

Neutral free base vs. hydrochloride salt (H410 aquatic toxicity)

Salt form impacts solubility and waste handling

Ecotoxicological profiles differ; review SDS before scale-up

Evidence Dimension	Chemical form and hazard classification
Target Compound Data	Neutral free base/lactone; storage 2–8°C dry
Comparator Or Baseline	2-Oxa-7-azaspiro[4.4]nonan-1-one hydrochloride (CAS 1803606-19-0): salt form; H410 aquatic toxicity
Quantified Difference	Qualitative: neutral vs. salt; distinct hazard profiles
Conditions	Based on supplier safety data sheets and storage recommendations

Why This Matters

Procurement decisions involving multi-gram scale synthesis must account for salt vs. free base form, as this impacts solubility, reactivity, and waste handling requirements under REACH and similar regulatory frameworks.

Optimal Research and Industrial Procurement Scenarios for (5R,9S)-7-Methyl-9-(2-trimethylsilylethynyl)-2-oxa-7-azaspiro[4.4]nonan-1-one

Asymmetric Synthesis Requiring a Defined (5R,9S) Chiral Spirocyclic Scaffold

When a synthetic route demands a spirocyclic intermediate with a specific absolute configuration to control diastereoselectivity in subsequent steps, the (5R,9S) isomer must be procured rather than the (5R,9R) diastereomer or a racemic mixture. The differentiated CAS registry (389578-63-6) and InChI string uniquely identify this stereoisomer , ensuring reproducibility in chiral ligand synthesis or enantioselective catalysis programs.

Click Chemistry and Bioconjugation via Protected Alkyne Handle

For applications requiring copper-catalyzed azide-alkyne cycloaddition (CuAAC) or Sonogashira cross-coupling, the TMS-ethynyl group provides a storable, protected alkyne that can be deprotected under controlled conditions (e.g., TBAF or K2CO3/MeOH) to reveal a terminal alkyne . The des-TMS analog (CAS 389578-65-8) lacks this functionality, making the target compound the appropriate choice for alkyne-functionalized library synthesis, fluorescent probe construction, or polymer bioconjugation.

Multi-Step Synthesis of Oxa-Spiro Drug Candidates Referenced in Patent Literature

Given the structural motif's appearance in patent families concerning oxa-spiro derivatives for medicinal applications [1], this specific (5R,9S) isomer may serve as a key intermediate for synthesizing disclosed pharmacologically active compounds. Procuring the exact stereoisomer specified in synthetic schemes ensures fidelity to patent routes and avoids diastereomer-related impurity issues during scale-up.

Physicochemical Reference Standard for Chiral Spirocyclic Lactone Libraries

With reported density (1.06 g/cm³), boiling point (340.4°C), and refractive index (1.511) , this compound can serve as a well-characterized reference standard for analytical method development targeting the 2-oxa-7-azaspiro[4.4]nonane class. Its defined stereochemistry and available purity specification (≥98%) make it suitable for HPLC method validation and chiral purity assay development.

Application

Selection Property

Validation Focus

Asymmetric synthesis with defined (5R,9S) scaffold

Absolute stereochemical identity; validated by CAS and InChI

Chiral purity and diastereomeric excess

Click chemistry / bioconjugation via protected alkyne

TMS-alkyne handle for controlled deprotection and CuAAC

Alkyne deprotection efficiency and coupling yields

Multi-step synthesis of oxa-spiro drug candidates referenced in patents

Exact stereoisomer matching patent synthetic schemes

Impurity profile and diastereomer control during scale-up

Physicochemical reference standard for chiral spiro libraries

Well-characterized density, boiling point, refractive index

HPLC method validation and chiral purity assay

• [1] USPTO Assignment. OXA SPIRO DERIVATIVE, PREPARATION METHOD THEREFOR, AND APPLICATIONS THEREOF IN MEDICINES. Reel/Frame 045480/0919. Recorded 04/09/2018. Application # 15766985. View Source